1-Chloro-4-{[(4-chlorophenoxy)methyl]sulfanyl}benzene

• CAS No.: 68360-45-2
• Molecular Formula: C13H10Cl2OS
• Molecular Weight: 285.2 g/mol
• IUPAC Name: 1-chloro-4-[(4-chlorophenoxy)methylsulfanyl]benzene
• InChI: InChI=1S/C13H10Cl2OS/c14-10-1-5-12(6-2-10)16-9-17-13-7-3-11(15)4-8-13/h1-8H,9H2
• InChI Key: MMMDCGFJTRBAJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCSC2=CC=C(C=C2)Cl)Cl

Description

1-Chloro-4-{[(4-chlorophenoxy)methyl]sulfanyl}benzene is a useful research compound. Its molecular formula is C13H10Cl2OS and its molecular weight is 285.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Bromomethylthio-4-chlorobenzene (20 mmol) in DMF (10 ml) was added with stirring at room temperature to a solution prepared from potassium tert-butoxide (20 mmol) and 4-chlorophenol (20 mmol) in DMF (50 ml). The resultant mixture was stirred at 80° C. for 1 h, the solvent was then distilled off, the residue triturated with water, the residual material extracted with chloroform, the dried (MgSO4) chloroform solution evaporated and the residue distilled; yield 3.65 g (64%), b.p. 135°-140° C./0.01 mmHg. 1H NMR (CDCl3): δ 5.29 (CH2), 6,6-7.4 (Ph's). MS [70 eV, m/Z (rel. int.)]; 2.84 (3,M), 159(36), 157 (100), 111 (15), 105 (13), 75 (21).